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Compound of Interest

Compound Name: GSK215083

Cat. No.: B15579285

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
[11C]GSK215083 is a positron emission tomography (PET) radioligand used for imaging 5-HT6

receptors in the brain. Its synthesis involves the methylation of a precursor molecule using a

carbon-11 labeled methylating agent. This document provides detailed procedures for the

radiosynthesis and quality control of [11C]GSK215083, intended to ensure the production of a

high-quality radiotracer for preclinical and clinical research.

Radiosynthesis of [11C]GSK215083
The radiosynthesis of [11C]GSK215083 is achieved through the N-methylation of the

desmethyl precursor, 3-((3-fluorophenyl)sulfonyl)-8-(piperazin-1-yl)quinoline, using [11C]methyl

triflate.
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Material/Reagent Supplier Grade

N-desmethyl-GSK215083

precursor
Commercially available ≥98% purity

2,2,6,6-Tetramethylpiperidine Commercially available Anhydrous, ≥99%

Methanol (MeOH) Commercially available Anhydrous

Acetonitrile (MeCN) Commercially available Anhydrous, HPLC grade

[11C]Methyl triflate

([11C]CH3OTf)
Produced in-house N/A

Water for Injection (WFI) Commercially available USP grade

Ethanol (EtOH) Commercially available USP grade

Saline (0.9% NaCl) Commercially available USP grade

Experimental Protocol: Radiosynthesis
Preparation of the Precursor Solution: Dissolve 1 mg of the N-desmethyl-GSK215083
precursor in 300 µL of a 2:1 mixture of methanol and acetonitrile.

Radiolabeling Reaction:

Transfer the prepared precursor solution to a reaction vessel.

Add 10 µL of 2,2,6,6-tetramethylpiperidine to the vessel.

Bubble the produced [11C]methyl triflate through the solution at 80°C.

Allow the reaction to proceed for 5 minutes at 80°C.

Quenching and Preparation for Purification:

After 5 minutes, quench the reaction by adding 500 µL of the semi-preparative HPLC

mobile phase.

The mixture is now ready for purification.
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Purification
Purification of [11C]GSK215083 is performed using semi-preparative reverse-phase high-

performance liquid chromatography (RP-HPLC).

Semi-Preparative HPLC Conditions

Parameter Specification

Column SphereClone ODS(2) C18 (or equivalent)

Mobile Phase
Acetonitrile / Ammonium Formate Buffer (e.g.,

50mM, pH 4.5)

Gradient
Isocratic or Gradient (e.g., 40-60% Acetonitrile

over 15 min)

Flow Rate 4-6 mL/min*

Detection UV (e.g., 254 nm) and radioactivity detector

*Note: Optimal mobile phase composition and gradient may require methods development.

Formulation
The collected HPLC fraction containing [11C]GSK215083 is diluted with Water for Injection.

The solution is then passed through a C18 solid-phase extraction (SPE) cartridge to remove

HPLC solvents.

The radiotracer is eluted from the SPE cartridge with a small volume of ethanol.

The final product is formulated in sterile saline for injection and passed through a 0.22 µm

sterile filter.

Radiosynthesis Workflow Diagram
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Radiolabeling

Purification & Formulation
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Quench with
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Solid-Phase
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Formulation in
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[11C]GSK215083
Final Product
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Caption: Radiosynthesis and purification workflow for [11C]GSK215083.

Quality Control of [11C]GSK215083
A series of quality control tests must be performed on the final product to ensure its identity,

purity, and suitability for administration.

Quality Control Specifications
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Test Method Acceptance Criteria

Appearance Visual Inspection
Clear, colorless, and free of

particulate matter

pH pH meter or strip 4.5 - 7.5

Radionuclidic Identity Gamma-ray spectroscopy
Principal gamma photon at

511 keV

Radionuclidic Purity Half-life measurement 19.8 - 21.0 minutes

Radiochemical Identity Analytical RP-HPLC

Retention time of the main

radioactive peak matches that

of the GSK215083 reference

standard

Radiochemical Purity Analytical RP-HPLC ≥ 95%

Molar Activity
Calculated from radioactivity

and mass

≥ 37 GBq/µmol (1 Ci/µmol) at

the time of injection

Residual Solvents Gas Chromatography (GC)
Ethanol: < 5000

ppmAcetonitrile: < 410 ppm

Bacterial Endotoxins
Limulus Amebocyte Lysate

(LAL) test

< 175 EU / V (V = max.

recommended dose in mL)

Sterility USP <71> Sterility Tests
No microbial growth (may be

performed retrospectively)

Experimental Protocol: Quality Control
Appearance and pH: Visually inspect the final product vial. Measure the pH of a small

aliquot.

Radionuclidic Identity and Purity: Use a gamma-ray spectrometer to confirm the 511 keV

peak. Measure the radioactivity over time to determine the half-life.

Radiochemical Identity and Purity:

Inject a sample of the final product onto an analytical RP-HPLC system.
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Inject a sample of the non-radioactive GSK215083 reference standard.

Confirm that the retention time of the major radioactive peak corresponds to the retention

time of the reference standard.

Calculate the radiochemical purity by integrating the peak areas of all radioactive species

in the chromatogram.

Analytical HPLC Conditions

Parameter Specification

Column SphereClone C18, 250 x 4.6 mm (or equivalent)

Mobile Phase Acetonitrile : 70 mM NaH2PO4 (70:30)

Flow Rate 2.0 mL/min

Detection UV (e.g., 254 nm) and radioactivity detector

Retention Time Approximately 4.8 minutes

Molar Activity:

Measure the total radioactivity of the batch using a dose calibrator.

Determine the mass of GSK215083 by comparing the UV peak area of the product to a

standard curve of the reference standard.

Calculate the molar activity (Activity / moles).

Residual Solvents: Analyze a sample using a validated GC method to quantify residual

ethanol and acetonitrile.

Bacterial Endotoxins and Sterility: Perform these tests according to USP guidelines. Due to

the short half-life of Carbon-11, the product may be released for use before completion of the

sterility test.

Quality Control Workflow Diagram
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Quality Control Tests

Final [11C]GSK215083 Product

Appearance & pH Radionuclidic
Identity & Purity

Radiochemical
Identity & Purity (HPLC) Molar Activity Residual Solvents (GC) Bacterial Endotoxins Sterility (Retrospective)

Product Release

Retrospective
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Caption: Quality control testing workflow for [11C]GSK215083.

To cite this document: BenchChem. [Application Notes and Protocols: [11C]GSK215083
Radiosynthesis and Quality Control]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15579285/docs#application-notes-and-protocols-11c-
gsk215083-radiosynthesis-and-quality-control]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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